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Compound of Interest

Compound Name: Ganoderic acid D2

Cat. No.: B10828536 Get Quote

Ganoderic Acid D2: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ganoderic acid D2, a lanostane-type triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum, has garnered significant scientific interest for its potential therapeutic

applications. This document provides an in-depth technical overview of the chemical structure,

physicochemical properties, and biological activities of Ganoderic acid D2. It includes a

compilation of quantitative data, detailed experimental protocols for its isolation and analysis,

and a visualization of a key signaling pathway modulated by this compound. This guide is

intended to serve as a valuable resource for researchers and professionals in the fields of

natural product chemistry, pharmacology, and drug development.

Chemical Structure and Identification
Ganoderic acid D2 is a highly oxygenated triterpenoid characterized by a lanostane skeleton.

Its chemical identity is established through various spectroscopic and analytical techniques.

Table 1: Chemical Identifiers for Ganoderic Acid D2
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Identifier Value Source(s)

IUPAC Name

(6R)-6-

[(5R,7S,10S,12S,13R,14R,17

R)-7,12-dihydroxy-

4,4,10,13,14-pentamethyl-

3,11,15-trioxo-

1,2,5,6,7,12,16,17-

octahydrocyclopenta[a]phenan

thren-17-yl]-2-methyl-4-

oxoheptanoic acid

[1]

Molecular Formula C₃₀H₄₂O₈ [1][2][3]

CAS Number 97653-94-6 [1][2][3]

SMILES

CC(CC(=O)CC(C)C(=O)O)C1

CC(=O)C2(C1(C(C(=O)C3=C2

C(CC4C3(CCC(=O)C4(C)C)C)

O)O)C)C

[1]

InChI

InChI=1S/C30H42O8/c1-

14(10-16(31)11-

15(2)26(37)38)17-12-

21(34)30(7)22-18(32)13-19-

27(3,4)20(33)8-9-

28(19,5)23(22)24(35)25(36)29

(17,30)6/h14-15,17-

19,25,32,36H,8-13H2,1-7H3,

(H,37,38)

[1]

InChI Key
LCIUOVOXWPIXOR-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of Ganoderic acid D2 are crucial for its handling, formulation,

and pharmacokinetic profiling.

Table 2: Physicochemical Data for Ganoderic Acid D2
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Property Value Source(s)

Molecular Weight 530.65 g/mol [1]

Appearance White to beige powder

Melting Point 218 - 220 °C [4]

Solubility
Soluble in DMSO and

Methanol.[1][2]

Storage Temperature -10 to -25°C or 2-8°C [2]

Purity (typical) >98% (HPLC) [1][3]

Biological Activities and Signaling Pathways
Ganoderic acid D2 has been reported to exhibit a range of biological activities, with a notable

focus on its anti-senescence and potential anticancer effects. A key mechanism of action

involves the modulation of the 14-3-3ε/CaM/CaMKII/NRF2 signaling pathway, which plays a

crucial role in cellular resistance to oxidative stress.

Anti-senescence Effects
Ganoderic acid D has been shown to prevent oxidative stress-induced senescence in human

amniotic mesenchymal stem cells.[5] It achieves this by targeting the 14-3-3ε protein, leading

to the activation of the Ca2+ calmodulin (CaM)/CaM-dependent protein kinase II

(CaMKII)/nuclear erythroid 2-related factor 2 (Nrf2) axis.[5] This signaling cascade ultimately

enhances the cellular antioxidant response, protecting cells from senescence.

Ganoderic Acid D 14-3-3ε CaMactivates CaMKIIactivates NRF2activates Antioxidant
Response Element

binds to Antioxidant Genes
(e.g., HO-1, NQO1)

promotes transcription Cellular Protection &
Anti-senescence

Click to download full resolution via product page

Ganoderic Acid D2 signaling pathway in anti-senescence.

Experimental Protocols
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The following sections outline generalized experimental procedures for the isolation,

purification, and quantification of Ganoderic acid D2 from Ganoderma lucidum.

Isolation and Purification of Ganoderic Acid D2
This protocol describes a multi-step process for the isolation and purification of Ganoderic
acid D2 from the fruiting bodies of Ganoderma lucidum.
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Workflow for the isolation and purification of Ganoderic Acid D2.
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Methodology:

Preparation of Fungal Material: The fruiting bodies of Ganoderma lucidum are dried at a

temperature not exceeding 60°C and ground into a fine powder (40-80 mesh).[6]

Extraction: The powdered material is extracted with 95% ethanol at 80°C. This process is

typically repeated three times to ensure exhaustive extraction.[7]

Concentration: The ethanol extracts are combined, filtered, and the solvent is removed under

reduced pressure using a rotary evaporator to yield a crude extract.[7]

Silica Gel Column Chromatography: The crude extract is subjected to silica gel column

chromatography.[7] A chloroform/acetone gradient system is commonly used for elution to

separate different classes of compounds.[7] Fractions are collected and monitored by thin-

layer chromatography (TLC).

Reversed-Phase C18 Column Chromatography: Fractions enriched with triterpenoids are

pooled and further purified using a reversed-phase C18 column.[7] A methanol/water

gradient is employed for elution.[7]

Preparative High-Performance Liquid Chromatography (HPLC): The final purification of

Ganoderic acid D2 is achieved by preparative HPLC to obtain a high-purity compound.[7]

Quantitative Analysis by UPLC-MS/MS
A rapid and sensitive method for the simultaneous quantification of multiple ganoderic acids,

including Ganoderic acid D2, utilizes Ultra-Performance Liquid Chromatography-Tandem

Mass Spectrometry (UPLC-MS/MS).[8]

Table 3: UPLC-MS/MS Method Parameters for Ganoderic Acid Analysis
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Parameter Condition Source(s)

Column ACQUITY UPLC BEH C18 [8]

Mobile Phase

Gradient elution with 0.1%

formic acid in water and

acetonitrile

[8]

Ionization Mode
Negative mode electrospray

ionization (ESI)
[8]

Detection Mode
Multiple Reaction Monitoring

(MRM)
[8]

Limit of Detection (LOD) 0.66–6.55 µg/kg [8]

Limit of Quantification (LOQ) 2.20–21.84 µg/kg [8]

Conclusion
Ganoderic acid D2 is a promising bioactive compound from Ganoderma lucidum with well-

defined chemical and physical properties. Its ability to modulate key signaling pathways, such

as the 14-3-3ε/CaM/CaMKII/NRF2 axis, underscores its potential for therapeutic development,

particularly in the context of age-related diseases and cancer. The experimental protocols

provided in this guide offer a framework for the consistent isolation, purification, and

quantification of Ganoderic acid D2, facilitating further research and development efforts. This

comprehensive technical overview serves as a foundational resource for scientists and

researchers dedicated to exploring the full therapeutic potential of this intriguing natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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